Cas no 2229225-44-7 (2-(3-methoxyazetidin-3-yl)methyl-5-(trifluoromethyl)pyridine)

• Product Name: 2-(3-methoxyazetidin-3-yl)methyl-5-(trifluoromethyl)pyridine
• CAS No: 2229225-44-7
• MF: C₁₁H₁₃F₃N₂O
• MW: 246.228933095932
• CID: 6040765
• PubChem ID: 165966153
• Update Time: 2025-05-23

2-(3-methoxyazetidin-3-yl)methyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyazetidin-3-yl)methyl-5-(trifluoromethyl)pyridine
• 2-[(3-methoxyazetidin-3-yl)methyl]-5-(trifluoromethyl)pyridine
• EN300-1942092
• 2229225-44-7

• Inchi： 1S/C11H13F3N2O/c1-17-10(6-15-7-10)4-9-3-2-8(5-16-9)11(12,13)14/h2-3,5,15H,4,6-7H2,1H3
• InChI Key： YDELTDGKSFMYSG-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)CC1(CNC1)OC)(F)F

Computed Properties

• Exact Mass: 246.09799753g/mol
• Monoisotopic Mass: 246.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-(3-methoxyazetidin-3-yl)methyl-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2-(3-Methoxyazetidin-3-yl)methyl-5-(trifluoromethyl)pyridine (CAS No. 2229225-44-7)

The compound 2-(3-methoxyazetidin-3-yl)methyl-5-(trifluoromethyl)pyridine (CAS No. 2229225-44-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its distinctive combination of a pyridine core, trifluoromethyl group, and azetidine ring makes it a versatile intermediate for drug discovery and material science applications. This article delves into its properties, synthesis, and potential applications, while addressing trending topics such as green chemistry, AI-driven drug design, and sustainable agrochemicals.

One of the most intriguing aspects of 2-(3-methoxyazetidin-3-yl)methyl-5-(trifluoromethyl)pyridine is its role in modern medicinal chemistry. The trifluoromethyl moiety is a hallmark of many FDA-approved drugs due to its ability to enhance metabolic stability and bioavailability. Researchers are increasingly exploring this compound for its potential in targeting central nervous system (CNS) disorders and inflammatory diseases, aligning with the growing demand for novel therapeutics in these areas.

From a synthetic perspective, the incorporation of the azetidine ring presents both challenges and opportunities. Azetidines are gaining traction as bioisosteres for saturated heterocycles, offering improved pharmacokinetic profiles. Recent advancements in catalysis and flow chemistry have streamlined the production of such complex molecules, addressing the industry's push toward cost-effective and scalable processes. This aligns with the broader trend of process intensification in chemical manufacturing.

In agrochemical applications, the pyridine and trifluoromethyl functionalities of this compound make it a candidate for developing next-generation crop protection agents. With the global focus on sustainable agriculture, researchers are investigating its potential as a low-environmental-impact alternative to traditional pesticides. Its structural features may contribute to target-specific activity, reducing off-target effects—a key concern in modern agrochemical design.

The compound's physicochemical properties, including its logP and hydrogen bonding capacity, have been subjects of computational studies. Molecular docking simulations suggest favorable interactions with biological targets, making it a promising scaffold for fragment-based drug discovery. This resonates with the pharmaceutical industry's shift toward rational drug design methodologies powered by machine learning algorithms.

Quality control and analytical characterization of 2-(3-methoxyazetidin-3-yl)methyl-5-(trifluoromethyl)pyridine rely heavily on techniques like HPLC, NMR, and mass spectrometry. The compound's stability under various conditions is a critical consideration for formulation scientists, particularly in the context of accelerated stability testing protocols. These aspects are crucial for meeting regulatory requirements in both pharmaceutical and agrochemical sectors.

Looking ahead, the demand for specialized intermediates like CAS No. 2229225-44-7 is expected to rise, driven by the expansion of contract research organizations and the growing emphasis on custom synthesis services. Its unique structural features position it as a valuable building block for innovators seeking to develop patentable chemical entities with improved efficacy and safety profiles.